Cas no 62652-36-2 (1H-Imidazole, 4,5-dihydro-2-(pentylthio)-)

• Product Name: 1H-Imidazole, 4,5-dihydro-2-(pentylthio)-
• CAS No: 62652-36-2
• MF: C₈H₁₆N₂S
• MW: 172.291040420532
• CID: 436438
• PubChem ID: 19240303
• Update Time: 2025-04-19

1H-Imidazole, 4,5-dihydro-2-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dihydro-2-(pentylthio)-
• 2-pentylsulfanyl-4,5-dihydro-1H-imidazole
• DTXSID70598207
• 2-(PENTYLSULFANYL)-4,5-DIHYDRO-1H-IMIDAZOLE
• SCHEMBL4790582
• 62652-36-2

• Inchi： 1S/C8H16N2S/c1-2-3-4-7-11-8-9-5-6-10-8/h2-7H2,1H3,(H,9,10)
• InChI Key： DKMNFUZDKDQQFN-UHFFFAOYSA-N
• SMILES： S(C1=NCCN1)CCCCC

Computed Properties

• Exact Mass: 172.10358
• Monoisotopic Mass: 172.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 24.39